Cas no 2649060-14-8 (3-(2-isocyanatoethyl)-1-methyl-1H-indazole)

• Product Name: 3-(2-isocyanatoethyl)-1-methyl-1H-indazole
• CAS No: 2649060-14-8
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6598116
• PubChem ID: 165666847
• Update Time: 2025-05-21

3-(2-isocyanatoethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-1-methyl-1H-indazole
• 2649060-14-8
• EN300-1805864

• Inchi： 1S/C11H11N3O/c1-14-11-5-3-2-4-9(11)10(13-14)6-7-12-8-15/h2-5H,6-7H2,1H3
• InChI Key： OPRDVNFSORKOSS-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-(2-isocyanatoethyl)-1-methyl-1H-indazole

3-(2-isocyanatoethyl)-1-methyl-1H-indazole (CAS No. 2649060-14-8): A Comprehensive Overview

The compound 3-(2-isocyanatoethyl)-1-methyl-1H-indazole (CAS No. 2649060-14-8) is an organic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indazoles, which are bicyclic aromatic compounds consisting of a benzene ring fused to an imidazole ring. The presence of an isocyanate group (-NCO) at the 3-position and a methyl group at the 1-position introduces unique electronic and structural properties, making it a valuable molecule for research and development.

Indazoles are known for their versatile reactivity and ability to participate in a wide range of chemical reactions, including cycloadditions, nucleophilic substitutions, and electrophilic aromatic substitutions. The isocyanate functionality in 3-(2-isocyanatoethyl)-1-methyl-1H-indazole further enhances its reactivity, enabling it to act as a building block in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor for the development of advanced materials, such as polyurethanes and other polymers, due to the reactivity of the isocyanate group.

The synthesis of 3-(2-isocyanatoethyl)-1-methyl-1H-indazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including the use of transition metal catalysts to enhance reaction efficiency and selectivity. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled the construction of this compound with high yields and purity.

In terms of applications, 3-(2-isocyanatoethyl)-1-methyl-1H-indazole has shown promise in the field of drug discovery. Its indazole core is known to exhibit bioactivity against various enzymes and receptors, making it a potential lead compound for therapeutic agents. Additionally, the isocyanate group allows for further functionalization, enabling the creation of bioconjugates or drug delivery systems with enhanced targeting capabilities.

Recent studies have also explored the use of 3-(2-isocyanatoethyl)-1-methyl-1H-indazole in materials science. The compound's ability to undergo polymerization reactions has led to its investigation as a monomer for synthesizing novel polymeric materials with tailored properties. For example, researchers have reported the formation of high-performance polymers with improved mechanical strength and thermal stability by incorporating this compound into polymer networks.

The toxicological profile of 3-(2-isocyanatoethyl)-1-methyl-1H-indazole has also been a subject of interest. While isocyanates are generally considered hazardous due to their reactive nature, recent studies have demonstrated that proper handling and controlled exposure can mitigate risks. Researchers have emphasized the importance of adhering to safety protocols when working with this compound to ensure safe laboratory practices.

In conclusion, 3-(2-isocyanatoethyl)-1-methyl-1H-indazole (CAS No. 2649060-14-8) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial fields.